Cas no 2172264-42-3 (tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate)

• Product Name: tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate
• CAS No: 2172264-42-3
• MF: C₁₇H₃₀O₂
• MW: 266.418905735016
• CID: 6183046
• PubChem ID: 165505589
• Update Time: 2025-06-15

tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate
• 2172264-42-3
• tert-butyl 2-[4-(2-methylbutan-2-yl)cyclohexylidene]acetate
• EN300-1455362

• Inchi： 1S/C17H30O2/c1-7-17(5,6)14-10-8-13(9-11-14)12-15(18)19-16(2,3)4/h12,14H,7-11H2,1-6H3/b13-12-
• InChI Key： ASUJYAMHCCNEJA-SEYXRHQNSA-N
• SMILES： O(C(C)(C)C)C(/C=C1/CCC(CC/1)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 266.224580195g/mol
• Monoisotopic Mass: 266.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų

Additional information on tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate

Introduction to tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate (CAS No. 2172264-42-3)

tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate (CAS No. 2172264-42-3) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its tert-butyl group, a cyclohexylidene ring, and a substituted acetate moiety, which collectively contribute to its stability and reactivity.

The molecular structure of tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate is of particular interest due to its potential as a building block for the synthesis of more complex molecules. The tert-butyl group provides steric protection, while the cyclohexylidene ring offers a rigid framework that can influence the conformational properties of the molecule. The substituted acetate moiety adds functional versatility, making this compound a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent studies have explored the synthetic routes to produce tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate. One notable approach involves the use of transition-metal-catalyzed reactions, which have been shown to offer high yields and excellent selectivity. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to construct the cyclohexylidene ring and introduce the tert-butyl and substituted acetate groups. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste production.

In the realm of medicinal chemistry, tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate has shown promise as a precursor for the development of novel therapeutic agents. Its structural features make it an attractive candidate for drug design, particularly in areas such as anti-inflammatory drugs and anticancer agents. Research has indicated that compounds derived from this structure exhibit potent biological activities, including inhibition of specific enzymes and modulation of cellular pathways.

Beyond medicinal applications, tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate has also found utility in materials science. The rigid cyclohexylidene ring and tert-butyl group contribute to the mechanical strength and thermal stability of polymers and other materials. For example, this compound can be incorporated into polymer backbones to enhance their performance in high-stress environments, such as those encountered in aerospace and automotive industries.

The physical properties of tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate, including its melting point, boiling point, and solubility, have been extensively studied. These properties are crucial for optimizing its use in various applications. For instance, its solubility in organic solvents makes it suitable for use in solution-based processes, while its thermal stability ensures that it can withstand high temperatures without degradation.

Safety considerations are an essential aspect of working with any chemical compound. While tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate is not classified as a hazardous material, proper handling procedures should be followed to ensure safe use. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in a cool, dry place away from incompatible substances.

In conclusion, tert-butyl 2-4-(2-methylbutan-2-yl)cyclohexylideneacetate (CAS No. 2172264-42-3) is a versatile organic compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for use in medicinal chemistry, materials science, and other advanced fields. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.